3-Chloro-3-phenyl-acrylonitrile
Overview
Description
3-Chloro-3-phenyl-acrylonitrile is a chemical compound with the empirical formula C9H6ClN . It is a solid substance .
Synthesis Analysis
The synthesis of this compound can be achieved through the Schotten-Baumann reaction . This reaction involves the use of 3-chloropropanoyl chloride or acrylic acid . The process can be performed in a continuous flow, which allows for a safe and on-demand synthesis of acrylamides with high yield .Molecular Structure Analysis
The molecular structure of this compound consists of a nitrile group (C≡N) attached to a carbon atom, which is also attached to a chlorine atom and a phenyl group . The molecular weight of this compound is 163.60 .Physical and Chemical Properties Analysis
This compound is a solid substance . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Molecular Analysis
Acrylonitrile derivatives, including 3-Chloro-3-phenyl-acrylonitrile, often serve as key intermediates in the synthesis of various organic compounds. A study by Asiri et al. (2011) on a novel compound closely related to acrylonitrile derivatives showcases the synthesis and characterization through spectroscopic methods such as FT-IR, UV-vis, and NMR techniques. The research delves into molecular conformation and electronic transitions, providing a foundation for understanding the chemical behavior and potential applications of similar compounds (Asiri, Karabacak, Kurt, & Alamry, 2011).
Catalysis and Reaction Efficiency
The efficiency of acrylonitrile derivatives in catalytic processes is another area of interest. De-la-Torre et al. (2014) explored the use of ultrasound-assisted phase-transfer catalysis to promote the Knoevenagel reaction, demonstrating the advantages of this method over conventional approaches. The study highlights how acrylonitrile derivatives can be efficiently synthesized and diversified, hinting at the potential utility of this compound in similar reactions (De-la-Torre, Osorio, Alzate-Morales, Caballero, Trilleras, Astudillo-Saavedra, Brito, Cárdenas, Quiroga, & Gutiérrez, 2014).
Renewable Production and Environmental Applications
Karp et al. (2017) discussed a method for renewable acrylonitrile production from sugars, showcasing a potential pathway for sustainable synthesis of acrylonitrile and its derivatives, including this compound. This process uses titania as a catalyst, emphasizing the role of acrylonitrile in the development of green chemistry solutions (Karp, Eaton, Sànchez i Nogué, Vorotnikov, Biddy, Tan, Brandner, Cywar, Liu, Manker, Michener, Gilhespy, Skoufa, Watson, Fruchey, Vardon, Gill, Bratis, & Beckham, 2017).
Safety and Hazards
Properties
IUPAC Name |
(Z)-3-chloro-3-phenylprop-2-enenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClN/c10-9(6-7-11)8-4-2-1-3-5-8/h1-6H/b9-6- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVKYEBRJHLHHOE-TWGQIWQCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=CC#N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=C/C#N)/Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
78583-84-3 | |
Record name | 78583-84-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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